Cas no 39718-77-9 ([4-(propylamino)phenyl]acetic acid)

• Product Name: [4-(propylamino)phenyl]acetic acid
• CAS No: 39718-77-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1510957
• PubChem ID: 38318
• Update Time: 2025-04-21

[4-(propylamino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(propylamino)phenyl]acetic acid
• 39718-77-9
• (4-Propylaminophenyl)acetic acid
• SCHEMBL11038206
• ACETIC ACID, 2-(p-(PROPYLAMINO)PHENYL)-
• BRN 2364264
• DTXSID80192795
• 4-(Propylamino)benzeneacetic acid
• Acide propylamino-4 phenylacetique [French]
• Acide propylamino-4 phenylacetique
• Benzeneacetic acid, 4-(propylamino)-

• Inchi： 1S/C11H15NO2/c1-2-7-12-10-5-3-9(4-6-10)8-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
• InChI Key： SSNZERKMCQLMNH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)NCCC)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33